Methyl 3-(laurylthio)propionate

• CAS No.: 19759-75-2
• Molecular Formula: C16H32O2S
• Molecular Weight: 288.5 g/mol
• IUPAC Name: methyl 3-dodecylsulfanylpropanoate
• InChI: InChI=1S/C16H32O2S/c1-3-4-5-6-7-8-9-10-11-12-14-19-15-13-16(17)18-2/h3-15H2,1-2H3
• InChI Key: VSIGYUOJAOCSKU-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCSCCC(=O)OC

Description

Methyl 3-(laurylthio)propionate is a useful research compound. Its molecular formula is C16H32O2S and its molecular weight is 288.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Into the same type of equipment used in Example 1 was charged 405 grams of 98% 1-dodecanethiol with stirring to 1.0 grams of LiOH·H2O and 181 grams of 99% methyl acrylate. The addition was over a period of 20 minutes and the temperature increased to 80°-85° C. The reaction was stirred an extra 2 hours at 85°-95° C. The reaction mixture was then stripped at 122° C. and 10 mm pressure. 582 grams of product was obtained. Product analysis by GC indicated a purity of 92.1%.

Synthesis routes and methods II

Procedure details

Into a 1 liter 3 necked flask equipped with a mechanical stirrer, Claissen adaptor, thermometer and dropping funnel was charged 404 grams of 98% 1-dodecanethiol with stirring to 0.7 grams of Triton B (benzyltrimethyl ammonium hydroxide) and 180.6 grams of 99% methylacrylate. The addition was over a period of 1/2 hour and the temperature of the reaction mixture increased form 30° C. to 56° C. The reaction was stirred an extra hour wherein the temperature dropped from 56° C. to 35° C. The reaction mixture was stripped at 92° C. and 10 mm pressure. 580 grams of product was obtained. Product analysis by GC indicated a purity of 99%.